3-Methoxypiperidine
Overview
Description
3-Methoxypiperidine is an organic compound with a chemical formula of C6H13NO. Its structure contains a piperidine ring and a methoxy group . It appears as a colorless liquid .
Synthesis Analysis
The preparation of this compound can be accomplished by reacting piperidine with methanol. A common synthetic method is the reaction of piperidine with methanol in an organic solvent with heating to give this compound .
Molecular Structure Analysis
The molecular formula of this compound is C6H13NO . The IUPAC name is this compound . The InChI code is InChI=1S/C6H13NO/c1-8-6-3-2-4-7-5-6/h6-7H,2-5H2,1H3 .
Physical And Chemical Properties Analysis
This compound has a molar mass of 115.17 g/mol . It has a predicted density of 0.93±0.1 g/cm3 . The boiling point is 159-160 °C (Press: 748 Torr) . It has a flash point of 49.7°C . The vapor pressure is 3.93mmHg at 25°C . It is soluble in water and organic solvents such as ethanol, ether, etc .
Scientific Research Applications
Ring Contraction Applications
3-Methoxypiperidines can be converted into 2-(bromomethyl)pyrrolidines through a reaction with boron(III) bromide. This process, involving an intermediate bicyclic aziridinium ion, demonstrates a rare conversion of piperidines into pyrrolidines (Tehrani et al., 2000).
Synthesis of Drug Intermediates
An efficient synthesis method for 4-benzylamino-3-methoxypiperidine, a valuable intermediate for the chiral synthesis of drugs like Cisapride, was developed. This process showcases the importance of 3-methoxypiperidine in pharmaceutical synthesis (Shirode et al., 2008).
Synthesis of Pipecolic Acid Derivatives
This compound is instrumental in the synthesis of 2,3-methanopipecolic acid, a compound derived from l-lysine through electrochemical oxidation. This highlights its role in producing optically active compounds (Matsumura et al., 2000).
Nucleophilic Substitution Reactions
The compound N-Benzyloxycarbonyl-2-methoxypiperidine, recognized as a simple imino-sugar, was examined for nucleophilic substitution reactions. This research underscores the versatility of this compound derivatives in synthetic chemistry (Okitsu et al., 2001).
Palladium-Catalyzed Arylation
This compound derivatives are key in palladium-catalyzed β-selective C(sp3)-H arylation, a process significant in pharmaceutical research for synthesizing 3-arylpiperidines (Millet & Baudoin, 2015).
Iminosugar Synthesis
Electrochemical oxidation methods involving this compound are used forthe stereoselective synthesis of piperidine iminosugars. This process is important for creating compounds with significant biological activity (Moriyama et al., 2009).
Natural Product Synthesis
The 3-hydroxypiperidine moiety, closely related to this compound, is a vital scaffold in the synthesis of bioactive compounds and natural products, demonstrating the importance of such structures in drug development (Wijdeven et al., 2010).
Electrochemical Oxidation for Azasugar Synthesis
Electrochemical oxidation of N-protected piperidines, including 1-methoxypiperidines, has been used for the stereoselective synthesis of 2,3,6-trihydroxylated 5S-piperidine derivatives, key in azasugar synthesis (Furukubo et al., 2004).
Enantioselective Construction
3-Hydroxypiperidine scaffolds, closely related to this compound structures, have been constructed enantioselectively by sequential action of light and rhodium on N-allylglyoxylamides, showcasing the compound's potential in creating specific stereochemical configurations (Ishida et al., 2015).
Safety and Hazards
3-Methoxypiperidine is a flammable liquid that may cause a fire when it encounters a fire source . It is irritating to eyes and skin . Protective measures should be taken when in contact, such as wearing chemical protective gloves and goggles . If inhaled or ingested by mistake, seek medical attention immediately .
Future Directions
Mechanism of Action
properties
IUPAC Name |
3-methoxypiperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-8-6-3-2-4-7-5-6/h6-7H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRWRHHSVHWCISU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCNC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40402120 |
Source
|
| Record name | 3-methoxypiperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40402120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4045-29-8 |
Source
|
| Record name | 3-Methoxypiperidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4045-29-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-methoxypiperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40402120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Methoxypiperidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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